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Compound of Interest

Compound Name: 3-Methoxybutyl methacrylate

CAS No.: 6976-96-1

Cat. No.: B13771484

Get Quote

Executive Summary
3-Methoxybutyl methacrylate (3-MBMA) is a functional methacrylate monomer characterized

by a pendant ether group within a hydrophobic butyl chain. This unique structural motif imparts

"amphiphilic" properties—balancing hydrophobicity for polymer stability with hydrophilicity for

biocompatibility and adhesion. While less ubiquitous than Methyl Methacrylate (MMA), 3-MBMA

is a critical specialty monomer in high-performance coatings and advanced drug delivery

systems, where it serves as a "soft" monomer to lower glass transition temperatures (

) and improve solubility profiles.

This guide provides a comprehensive technical analysis of 3-MBMA, detailing its

physicochemical properties, synthesis pathways, polymerization kinetics, and its emerging role

in controlled release formulations.

Chemical Identity & Structure
3-MBMA is an ester of methacrylic acid and 3-methoxy-1-butanol. Its structure features a

polymerizable vinyl group and a flexible side chain containing an ether linkage.
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Nomenclature & Identifiers
Property Detail

IUPAC Name 3-Methoxybutyl 2-methylprop-2-enoate

CAS Number 6976-96-1

Molecular Formula

Molecular Weight 172.22 g/mol

SMILES CC(CCOC(=O)C(=C)C)OC

Classification Methacrylate Ester, Functional Monomer

Structural Analysis
The molecule consists of three distinct functional regions:

Methacrylate Head: The reactive site for free-radical or anionic polymerization.

Butyl Spacer: Provides steric bulk and hydrophobicity, contributing to the polymer's solubility

in organic solvents.

Methoxy Tail: The ether oxygen at the C3 position introduces polarity and hydrogen-bond

accepting capability without the acidity of a hydroxyl group. This reduces protein adsorption

(stealth effect) compared to pure alkyl methacrylates.

Physicochemical Properties[3][5][6][7][8][9][10]
The following properties are critical for formulation and synthesis planning. Note: Values

derived from experimental data and structural analogs (e.g., 3-methoxybutyl acrylate).
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Property Value / Range Significance

Physical State Clear, colorless liquid
Standard handling for liquid

monomers.

Boiling Point ~80–85 °C @ 10 mmHg

High boiling point requires

vacuum distillation for

purification.

Density ~0.94 g/mL (25 °C)

Slightly less dense than water;

phase separates in aqueous

media.

Solubility

Soluble in alcohols, ethers,

ketones; Limited water

solubility.

Ideal for solution

polymerization in organic

media.

Flash Point > 80 °C (Closed Cup) Combustible liquid (Class IIIA).

Homopolymer -15 °C to +10 °C (Estimated)

Classified as a "Soft

Monomer". Lowers the

of copolymers (internal

plasticization).

Synthesis & Manufacturing
The industrial synthesis of 3-MBMA typically proceeds via transesterification, a reversible

equilibrium reaction driven by the removal of a volatile byproduct (methanol).

Synthesis Protocol: Transesterification
Reagents: Methyl Methacrylate (MMA), 3-Methoxy-1-butanol. Catalyst: Titanium alkoxides

(e.g., Titanium(IV) isopropoxide) or organotin compounds. Inhibitor: MEHQ (Hydroquinone

monomethyl ether) to prevent premature polymerization.

Step-by-Step Methodology
Charge: Load 3-methoxy-1-butanol and excess MMA (molar ratio 1:3) into a reactor.[1][2]

Add inhibitor (10-50 ppm).
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Catalysis: Add catalyst (0.5 - 1.0 wt%).

Reaction: Heat to reflux (~100–110 °C). An azeotropic mixture of Methanol/MMA is

continuously distilled off to drive the equilibrium forward.

Neutralization: Cool and wash with water/alkali to remove catalyst residues.

Purification: Fractional vacuum distillation to isolate pure 3-MBMA.

Visualization: Synthesis Pathway

Reactants

Products

Methyl Methacrylate
(MMA)

Transesterification
Catalyst: Ti(OiPr)4
Temp: 100-110°C3-Methoxy-1-butanol

3-Methoxybutyl
Methacrylate

Methanol
(Removed via Azeotrope)

Distillation

Figure 1: Catalytic transesterification pathway for 3-MBMA synthesis.

Click to download full resolution via product page

Polymerization Kinetics & Mechanisms
3-MBMA undergoes free-radical polymerization similar to other alkyl methacrylates. Its

reactivity ratios are close to unity when copolymerized with MMA, allowing for the formation of

random copolymers with uniform composition distributions.

Reactivity Profile
Propagation Rate (

): Similar to Butyl Methacrylate (BMA). The steric hindrance of the methoxybutyl group
slightly reduces
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compared to MMA but ensures stability against auto-acceleration (Gel Effect) until higher
conversions.

Copolymerization Partners:

With Styrene: Forms alternating-tendency copolymers.

With HEMA (2-Hydroxyethyl methacrylate): Used to tune the swelling ratio of hydrogels. 3-

MBMA reduces water uptake compared to pure HEMA but maintains wettability better than

BMA.

Self-Validating Protocol: Free Radical Solution
Polymerization
To synthesize Poly(3-MBMA) or its copolymers:

Solvent: Toluene or 1,4-Dioxane (monomer concentration 20–30 wt%).

Initiator: AIBN (Azobisisobutyronitrile), 0.5–1.0 mol% relative to monomer.

Degassing: Purge with

for 30 mins to remove oxygen (radical scavenger).

Polymerization: Heat to 70 °C for 6–12 hours.

Precipitation: Dropwise addition into cold methanol or hexane (depending on copolymer

composition) to precipitate the polymer.

Drying: Vacuum dry at 40 °C for 24 hours.

Applications in Biomedical & Drug Development
The primary value of 3-MBMA in drug development lies in its amphiphilic balance. It is

sufficiently hydrophobic to form stable micelle cores or coating matrices, yet the ether oxygen

imparts "stealth" properties similar to PEG (Polyethylene Glycol), reducing immune recognition.

Amphiphilic Block Copolymers for Drug Delivery
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3-MBMA is used as the hydrophobic block in amphiphilic block copolymers (e.g., PEG-b-P(3-

MBMA)).

Mechanism: In aqueous environments, these copolymers self-assemble into core-shell

micelles.

Cargo: Hydrophobic drugs (e.g., Doxorubicin, Paclitaxel) partition into the P(3-MBMA) core.

Advantage: The methoxy group in the core allows for specific hydrogen bonding with certain

drugs, potentially increasing loading capacity compared to a purely aliphatic core like

Poly(butyl methacrylate).

Contact Lenses & Ocular Materials
Incorporating 3-MBMA into silicone hydrogel formulations improves oxygen permeability (due to

the bulky side chain increasing free volume) while maintaining surface wettability (via the ether

oxygen). It acts as an internal plasticizer, preventing the lens from becoming too brittle.

Visualization: Drug Delivery Workflow
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Figure 2: Workflow for 3-MBMA based drug delivery systems.
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Safety & Handling
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While specific toxicological data for 3-MBMA is less abundant than MMA, standard

methacrylate safety protocols apply.

Hazards: Skin sensitizer (H317), Causes skin irritation (H315), Eye irritation (H319).

Storage: Store at 2–8 °C in the dark. Ensure the inhibitor (MEHQ) requires dissolved oxygen

to function; do not store under pure nitrogen for extended periods without aeration.

Disposal: Incineration in accordance with local chemical waste regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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